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Compound of Interest

Compound Name: 2-Butenedioic acid-d2

Cat. No.: B14116930

Get Quote

Executive Safety Summary
2-Butenedioic acid-d2 exists primarily as two geometric isomers: Maleic acid-d2 (cis) and

Fumaric acid-d2 (trans).[1] While chemically similar, their solubility profiles differ. Both are

stable, non-radioactive isotopes used primarily as NMR standards or metabolic tracers.

Immediate Action Directive:

Primary Hazard: Severe eye irritation and skin corrosion (acidity).

Disposal Class: Non-Halogenated Organic Acid.

RCRA Code:D002 (Corrosive) if pH ≤ 2; otherwise generally unregulated unless mixed with

solvents.

Prohibited: Do NOT mix with oxidizing agents (e.g., nitric acid) or strong bases without

controlled neutralization.
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Before disposal, positive identification of the isomer is critical for selecting the correct solvent

for rinsing/dissolution, as Fumaric acid has significantly lower water solubility than Maleic acid.

Parameter Maleic Acid-d2 (cis)
Fumaric Acid-d2
(trans)

Disposal
Implication

CAS (Unlabeled) 110-16-7 110-17-8
Use for general

hazard lookup.[1]

Solubility (Water) High (~780 g/L) Low (~6.3 g/L)

Fumaric residues

require organic

solvents (e.g.,

Ethanol) or basic

water for rapid

dissolution.[1]

Acidity (pKa) pKa1 = 1.9 (Stronger) pKa1 = 3.03

Maleic acid solutions

are more likely to

trigger D002

(Corrosive)

classification.[1]

Physical State Crystalline Solid Crystalline Powder

Dust generation is a

respiratory risk during

solid waste transfer.[1]

Personal Protective Equipment (PPE) Matrix
Rationale: Organic acids can permeate standard latex rapidly. The following PPE standards are

non-negotiable for handling d2-acids.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Why: Both isomers cause severe

eye damage; safety glasses are insufficient for liquid handling.

Hand Protection: Nitrile gloves (minimum 0.11 mm thickness). Why: Excellent resistance to

organic acids. Change immediately if splashed.

Respiratory: N95 or P100 particulate respirator. Required only if handling large quantities of

dry powder outside a fume hood.
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Disposal Workflows
Diagram 1: Waste Stream Decision Logic
The following logic ensures compliance with EPA "Cradle-to-Grave" management principles.

Waste Source Identification

Physical State?

Solid (Powder/Crystals) Liquid (Solution/NMR Tube)

Heavily Contaminated? Solvent Type?

Double Bag -> Municipal Trash
(If non-hazardous & allowed by EHS)

No (Trace/Wipes)

Solid Hazardous Waste Bin
(Label: Organic Acid Solid)

Yes (>1% residue)

Halogenated
(e.g., CDCl3, DCM)

Contains Halogens

Non-Halogenated
(e.g., D2O, Methanol, DMSO)

No Halogens

Click to download full resolution via product page

Caption: Decision matrix for segregating 2-Butenedioic acid-d2 waste streams based on

physical state and solvent compatibility.

Protocol A: Solid Waste (Expired Stock or Spills)
Applicability: Pure substance in vials or absorbed spill material.

Container: Use a wide-mouth high-density polyethylene (HDPE) jar. Avoid metal containers

due to corrosion risk.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b14116930/docs?utm_src=pdf-body-img#proper-disposal-procedures-2-butenedioic-acid-d2
https://www.benchchem.com/product/b14116930/docs?utm_src=pdf-body#proper-disposal-procedures-2-butenedioic-acid-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14116930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Affix a hazardous waste tag.

Chemical Name: "2-Butenedioic acid-d2 (Solid)"[1]

Hazard Checkbox: Corrosive, Irritant.[2]

Segregation: Do not mix with solid oxidizers (e.g., permanganates) or bases.

Protocol B: Liquid Waste (NMR Tubes & Stock
Solutions)
Applicability: Dissolved samples in deuterated solvents (D2O, DMSO-d6, CDCl3).

Solvent Identification: Check the solvent used.

Scenario 1 (CDCl3/DCM): Dispose in Halogenated Organic Waste.

Scenario 2 (D2O/Methanol/DMSO): Dispose in Non-Halogenated Organic Waste.

Transfer: Decant the NMR tube into the appropriate carboy using a funnel.

Rinsing:

Maleic acid-d2: Rinse tube 2x with Acetone or Water.

Fumaric acid-d2: Rinse tube 2x with Ethanol or Methanol (Water is ineffective).

Rinsate Disposal: Add the first rinse to the hazardous waste container. Subsequent rinses

may be drain-disposed only if permitted by local EHS regulations (dilution factor >100:1).

Emergency Response: Spill Procedures
Minor Spill (< 50g/mL):

Isolate: Alert nearby personnel.

PPE: Don goggles and double nitrile gloves.

Neutralize:
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Cover the spill with Sodium Bicarbonate (NaHCO3) or a commercial acid neutralizer.

Wait for effervescence (bubbling) to cease.

Collect: Sweep up the neutralized slurry (now Sodium Maleate/Fumarate) into a plastic

dustpan.

Clean: Wipe surface with water and detergent.

Major Spill (> 50g/mL):

Evacuate the area.[3][4][5]

Contact EHS immediately.

Do not attempt to neutralize without respiratory protection (dust/aerosol risk).

Diagram 2: Spill Response Workflow

Assess Volume & Hazard Apply NaHCO3 (Base)
Wait for Bubbling to Stop

Safe to Approach
Absorb with Vermiculite/Pads Collect in HazWaste Bag Label: 'Debris from Acid Spill'

Click to download full resolution via product page

Caption: Step-by-step neutralization and collection workflow for acidic spills.

Regulatory & Compliance Data
The following data supports the classification of this material as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.coral.washington.edu/upload/safety-procedure/SOP-OrganicAcid.pdf
https://www.sigmaaldrich.com/SG/en/sds/sial/47910?userType=undefined
https://www.capotchem.cn/doc/viewmsds_33225-51-3.html
https://www.benchchem.com/product/b14116930/docs?utm_src=pdf-body-img#proper-disposal-procedures-2-butenedioic-acid-d2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14116930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agency Classification Code/Note

EPA (RCRA)
Characteristic Waste

(Corrosivity)

D002 (Applies if aqueous pH ≤

2).[1][6][7]

DOT (Transport)
Corrosive Liquid, Acidic,

Organic, n.o.s.[1]
UN 3265, Class 8, PG III.

SARA 311/312 Acute Health Hazard
Reporting required for large

inventories.[1]

TSCA Listed

Deuterated isotopes are

generally regulated under the

CAS of the parent compound.

[1]

References
National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011).

Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards,

Updated Version. National Academies Press.[8] [Link]

U.S. Environmental Protection Agency (EPA). (2023). Defining Hazardous Waste: Listed,

Characteristic and Mixed Radiological Wastes. [Link]

PubChem. (n.d.). Maleic Acid (Compound Summary). National Library of Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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